4-fluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H12FN3O4/c1-24-13-4-2-3-11-9-14(25-15(11)13)17-21-22-18(26-17)20-16(23)10-5-7-12(19)8-6-10/h2-9H,1H3,(H,20,22,23)
• InChI Key: KLVZADDAEWVCSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H12FN3O4
• Molecular Weight: 353.3 g/mol
• CAS No.: 922122-32-5

Description

4-fluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H12FN3O4 and its molecular weight is 353.309. The purity is usually 95%.
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Scientific Research Applications

Anticancer Evaluation

Compounds structurally similar to 4-fluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and evaluated for their anticancer properties. For example, a study synthesized a series of compounds which showed moderate to excellent anticancer activity against cancer cell lines like MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer) (Ravinaik et al., 2021). Another study reported derivatives with significant anticancer activity in in vitro evaluations (Salahuddin et al., 2014).

Nematocidal Activity

Novel oxadiazole derivatives, with a similar chemical structure, have demonstrated potent nematocidal activities. They showed efficacy against Bursaphelenchus xylophilus, a significant pest, and indicated potential as lead compounds for nematicide development (Liu et al., 2022).

Antioxidant Properties

Some synthesized 1,3,4-oxadiazole derivatives, closely related to the compound , have exhibited excellent antioxidant activities. These compounds have shown high protection against DNA damage induced by the Bleomycin iron complex, suggesting their potential in oxidative stress-related applications (Bondock et al., 2016).

Antimicrobial and Antiinflammatory Activities

Several derivatives of 1,3,4-oxadiazole, structurally similar to this compound, have shown significant antimicrobial and antiinflammatory activities. These compounds have been tested against various bacterial strains and have exhibited promising results in combating infections (Narayana et al., 2009).